N-(3,4-difluorophenyl)-2-(4-methylbenzamido)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxamide

• IUPAC Name: N-(3,4-difluorophenyl)-2-[(4-methylbenzoyl)amino]-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole-4-carboxamide
• InChI: InChI=1S/C21H17F2N3O2S/c1-11-2-4-12(5-3-11)19(27)26-21-25-18-14(7-9-17(18)29-21)20(28)24-13-6-8-15(22)16(23)10-13/h2-6,8,10,14H,7,9H2,1H3,(H,24,28)(H,25,26,27)
• InChI Key: SBHMRPPLSHUMNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)CCC3C(=O)NC4=CC(=C(C=C4)F)F
• Molecular Formula: C21H17F2N3O2S
• Molecular Weight: 413.4 g/mol

Description

N-(3,4-difluorophenyl)-2-(4-methylbenzamido)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxamide is a useful research compound. Its molecular formula is C21H17F2N3O2S and its molecular weight is 413.44. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Modification

Research on thiazole derivatives demonstrates diverse synthetic routes and modifications, suggesting the compound's potential in chemical synthesis. For example, Barrett et al. (1978) explored the formation of thiazoles from N-thiobenzoyl-α-amino-acids, indicating the importance of such reactions in synthesizing heterocyclic compounds with potential biological activity Barrett, G. C. (1978).

Antibacterial and Antiviral Potential

Palkar et al. (2017) designed and synthesized novel analogs with a benzo[d]thiazolyl moiety, showing promising antibacterial activity. This suggests that compounds with similar structural features could be explored for their antimicrobial potential Palkar, M. et al. (2017).

Polymer Synthesis

Butt et al. (2005) discussed the synthesis and characterization of novel aromatic polyimides, incorporating aminophenoxy and aminobenzamide units. Such studies indicate the utility of similar compounds in developing new materials with desirable thermal and mechanical properties Butt, M. et al. (2005).

Fluorescence and Optical Properties

Sokolov et al. (2018) modified methyl 2-aminothiophene-3-carboxylates with trifluoromethyl-containing heterocycles, exploring their potential interaction with neuronal receptors. This suggests the compound's relevance in developing fluorescent markers or probes for biological studies Sokolov, V. et al. (2018).

Anticancer Activity

Cai et al. (2016) evaluated thiazole-5-carboxamide derivatives for their anticancer activity, highlighting the therapeutic potential of such compounds against various cancer cell lines Cai, Wen-Xi et al. (2016).

Material Science and Engineering

Research into the structural and mechanical properties of polymers incorporating thiazole and related moieties suggests the compound's utility in material science. For instance, Hsiao et al. (1996) synthesized aromatic polyamides with ether and isopropylidene links, demonstrating the role of such compounds in enhancing the solubility and thermal stability of polymers Hsiao, S. et al. (1996).